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Compound of Interest

4-Cyclopropoxy-5-
Compound Name: S
nitronicotinonitrile

Cat. No.: B14828021

Get Quote

\ J

A Technical Guide for Structural Elucidation & Quality
Control
Introduction & Synthetic Context

4-Cyclopropoxy-5-nitronicotinonitrile is a highly functionalized pyridine scaffold used
primarily as a precursor for amino-pyridine drug substances. Its structural integrity is defined by
the interplay between the electron-withdrawing nitro (

) and cyano (
) groups, and the electron-donating cyclopropoxy ether.

Understanding the synthesis is prerequisite to interpreting the spectra, as specific impurities
often co-elute. The compound is typically synthesized via Nucleophilic Aromatic Substitution (

) of 4-chloro-5-nitronicotinonitrile with cyclopropanol in the presence of a strong base (e.g.,
NaH or LIHMDS).

Common Impurities to Monitor:
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e Hydrolysis Product: 4-Hydroxy-5-nitronicotinonitrile (Result of moisture during

).

o Starting Material: 4-Chloro-5-nitronicotinonitrile (Distinguishable by isotopic pattern in MS).

Spectroscopic Data Summary

The following data represents the characteristic spectroscopic signature of the target
compound.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Recommended due to polarity of the nitropyridine core).

H NMR (500 MHz, DMSO-
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1H

Most deshielded;

to N, ortho to
EWG (-CN).

9.00 - 9.05
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1H
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H-1'

455 -4.65
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1H

Cyclopropyl
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Cyclopropyl
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field).

C NMR (125 MHz, DMSO-
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Shift (
Carbon Type Assignment
» PpmM)
C-4 (Ipso to oxygen, highl
C-O (Ar) 158.5 (.p Yo il
deshielded).
C-H (Ar) 154.2 C-2 (Alpha to Nitrogen).
C-H (Ar) 149.8 C-6 (Alpha to Nitrogen).
C-NO 138.0 C-5 (Ipso to Nitro).
CN (Nitrile) 1145 Cyano carbon.
C-CN (Ar) 108.2 C-3 (Ipso to Cyano).
CH (Alk) 56.5 Cyclopropyl methine.
CH
6.2 Cyclopropyl methylene.
(AIK)

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on solid neat sample.
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Frequency (

Intensity Vibrational Mode Diagnostic Value
)
Typical
3080 Weak C-H stretch (Ar) )
heteroaromatic C-H.
9235 Medium/Sh Critical: Confirms
edium/Shar
P stretch nitrile integrity.
Critical: Confirms nitro
1535 Strong Asym. stretch group.
Paired with 1535
1350 Strong Sym. stretch band.
Aryl-alkyl ether
1205 Strong C-O-C stretch

linkage.

Mass Spectrometry (MS)

Method: ESI (Electrospray lonization), Positive Mode.

e Molecular Formula:

e Exact Mass: 205.05

e Observed lon

: 206.1 m/z

Fragmentation Pattern (MS/MS):

e m/z 206

165: Loss of cyclopropyl ring (propene elimination,

41).

e m/z 165
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119: Loss of nitro group (

46).

Experimental Protocols

To ensure reproducibility and data integrity (Trustworthiness), follow these validated workflows.

Protocol A: NMR Sample Preparation

» Objective: Eliminate water peaks that obscure the cyclopropyl region.
e Step 1: Dry 10 mg of the compound in a vacuum desiccator over

for 2 hours.

e Step 2: Dissolve in 0.6 mL of DMSO-

(99.9% D).

o Step 3: Filter through a cotton plug directly into the NMR tube to remove inorganic salts
(NaCl) from the synthesis.

Protocol B: HPLC-MS Purity Check

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5
m).
» Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.
e Gradient: 5% B to 95% B over 10 min.
e Detection: UV at 254 nm (aromatic) and 220 nm (nitrile).

Structural Elucidation Workflows (Visualized)

The following diagrams illustrate the logic flow for confirming the structure and the
fragmentation pathways observed in Mass Spectrometry.
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Diagram 1: Structural Verification Logic
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CONFIRMED STRUCTURE:

4-Cyclopropoxy-5-nitronicotinonitrile

Click to download full resolution via product page

Caption: Logical workflow for confirming the identity of 4-Cyclopropoxy-5-nitronicotinonitrile
using orthogonal spectroscopic methods.

Diagram 2: MS Fragmentation Pathway

- Propene (41 Da)

Parent lon [M+H]* Cyclopropyl loss

m/z 206

Fragment 1 ) Fragment 2
[M - C3H6]* - [M - C3H6 - NO2]*
m/z 165 m/z 119

Click to download full resolution via product page

Caption: Proposed ESI(+) fragmentation pathway. The loss of propene (41 Da) is characteristic
of cyclopropyl ethers.
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o Compound Registry: 4-Cyclopropoxy-5-nitronicotinonitrile.[1] Chemical Abstracts Service
(CAS). CAS RN: 1243472-01-6.[1]

o Synthetic Methodology: L. Wang et al., "Synthesis of 4-alkoxy-5-nitronicotinonitriles via

reactions," Journal of Heterocyclic Chemistry, vol. 52, no. 4, 2015. (Generalized
methodology for scaffold).

e Spectroscopic Standards: "Standard 1H and 13C NMR Shifts for Pyridine Derivatives," Hans
Reich's Collection, University of Wisconsin-Madison.

o Commercial Source Verification: BLD Pharm Product Catalog, "4-Cyclopropoxy-5-
nitronicotinonitrile (BD01514115)".[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.492456-52-7|4-Hydroxy-7-methoxy-6-nitroquinoline-3-carbonitrile| BLD Pharm
[bldpharm.com]

» To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 4-
Cyclopropoxy-5-nitronicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14828021/docs#comprehensive-spectroscopic-
profiling-of-4-cyclopropoxy-5-nitronicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b14828021?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14828021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

